Cas no 208828-06-2 (3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol))

• Product Name: 3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol)
• CAS No: 208828-06-2
• MF: C₁₈H₃₈O₆
• MW: 350.490726947784
• CID: 2840952
• PubChem ID: 17774000
• Update Time: 2025-04-21

3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol) Chemical and Physical Properties

Names and Identifiers

• 208828-06-2
• SCHEMBL8622815
• DTXSID60590917
• 3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol)

• Inchi： 1S/C18H38O6/c19-13-17(21)15-23-11-9-7-5-3-1-2-4-6-8-10-12-24-16-18(22)14-20/h17-22H,1-16H2
• InChI Key： JFWVRYGTNZCFAQ-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCCCCOCC(CO)O

Computed Properties

• Exact Mass: 350.26683893Da
• Monoisotopic Mass: 350.26683893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.4Ų